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Cat. No.: B15490030

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of hafnium (Hf) in
cobalt (Co), a critical aspect for the development of high-performance alloys. The Co-Hf binary
system is characterized by several intermetallic compounds and limited solid solubility of
hafnium in the cobalt matrix. Understanding these solubility limits is paramount for controlling
the microstructure and, consequently, the mechanical and magnetic properties of cobalt-based
superalloys.

Quantitative Solubility Data

The solubility of hafnium in cobalt is temperature-dependent and is best understood through
the Co-Hf phase diagram. The terminal solid solubility of hafnium in the cobalt-rich face-
centered cubic ((aCo)) phase is limited.

Table 1: Solid Solubility of Hafnium in Cobalt

Temperature (°C) Solubility of Hf in (aCo) (at.%)
1100 0.8
1250 1.4

Source: Assessed phase diagram data.[1]
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The Co-Hf system also features several invariant reactions, which are critical for understanding
phase transformations at specific temperatures and compositions.

Table 2: Invariant Reactions in the Co-Hf System

Temperature (°C) Reaction Composition (at.% Hf)
1565.7 Liquid < CozHf + CoHf 41.53

1326.6 Liquid + CozHf < Co23Hfe 14.54

1306.8 Liquid + CoHf « CoHf2 67.95

1277.9 Liquid < CoHf2 + (BHf) 71.91

1273.0 Liquid + Coz23Hfe « Co11Hf2 11.61

1244.0 Liquid < (aCo) + Co11Hf2 9.44

1203.5 (BHf) ~ CoHf2 + (aHf) 88.62

650.0 Co11Hf2 « Co23Hfs + (0C0) 20.69

421.8 (aCo) < Coz23Hfs + (¢C0) 20.69

Source: CompuTherm LLC.[2]

Co-Hf Binary Phase Diagram

The Co-Hf phase diagram provides a graphical representation of the equilibrium phases as a
function of temperature and composition.

l».Co-Hf Binary Phase Diagram

Figure 1: The Cobalt-Hafnium binary phase diagram.[2]

The diagram illustrates the liquidus, solidus, and solvus lines, delineating the regions of
different phases, including the liquid (L), the cobalt-rich solid solutions ((aCo) and (¢Co)), the
hafnium-rich solid solutions ((BHf) and (aHf)), and various intermetallic compounds such as
Co7Hf, Coz3Hfs, Co7Hf2, CozHf, CoHf, and CoHf2.[1]
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Experimental Protocols for Solubility Determination

The determination of the solid solubility of hafnium in cobalt involves a systematic experimental
approach, from alloy preparation to microstructural characterization.

Alloy Preparation and Homogenization

A series of Co-Hf alloys with varying hafnium concentrations are prepared using arc melting in
an inert atmosphere to prevent oxidation. The prepared alloys are then subjected to a high-
temperature homogenization heat treatment to ensure a uniform distribution of the alloying
elements and to achieve an equilibrium state.

Diagram 1: Experimental workflow for solubility determination.

Metallographic Sample Preparation

The heat-treated samples are prepared for microstructural analysis through a standard
metallographic procedure:

e Sectioning: A representative cross-section of the alloy is cut.
» Mounting: The sectioned sample is mounted in a polymer resin for ease of handling.

» Grinding: The mounted sample is ground with successively finer abrasive papers to achieve
a flat surface.

e Polishing: The ground surface is polished using diamond pastes to obtain a mirror-like finish.

e Etching: The polished surface is chemically etched to reveal the microstructure, including
grain boundaries and different phases.

Analytical Techniques

X-ray diffraction is employed to identify the phases present in the heat-treated alloys. By
analyzing the diffraction patterns, the crystal structure of the matrix and any secondary phases
can be determined. The presence of intermetallic compounds in alloys with hafnium
concentrations above the solubility limit can be confirmed with this technique.
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EPMA is a quantitative analytical technique used to determine the elemental composition of
specific micro-regions of the sample. By focusing an electron beam on the cobalt matrix and
analyzing the emitted characteristic X-rays, the precise concentration of dissolved hafnium can
be measured. This is performed on samples aged at different temperatures to establish the
solvus line of the phase diagram.

Logical Relationships in Solubility Determination

The process of determining the solubility of hafnium in cobalt follows a logical progression from
material synthesis to detailed microanalysis, culminating in the construction of the relevant
portion of the phase diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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